Cas no 137766-81-5 (8-[(1R)-1-phenylpropyl]-1,3-dipropyl-3,7-dihydro-1H-purine-2,6-dione)

• Product name: 8-[(1R)-1-phenylpropyl]-1,3-dipropyl-3,7-dihydro-1H-purine-2,6-dione
• CAS No: 137766-81-5
• MF: C₂₀H₂₆N₄O₂
• MW: 354.44604
• CID: 1245903
• PubChem ID: 192286

8-[(1R)-1-phenylpropyl]-1,3-dipropyl-3,7-dihydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-[(1R)-1-phenylpropyl]-1,3-dipropyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-purine-2,6-dione, 3,9-dihydro-8-[(1R)-1-phenylpropyl]-1,3-dipropyl-
• 8-[(1R)-1-phenylpropyl]-1,3-dipropyl-3,9-dihydro-1H-purine-2,6-dione
• 8-[(1R)-1-phenylpropyl]-1,3-dipropyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione
• Mdl 102234
• 3,7-Dihydro-8-(1-phenylpropyl)-1,3-dipropyl-1H-purine-2,6-dione
• MDL-102,234
• DTXSID70929890
• CHEMBL128092
• 8-(1-Phenylpropyl)-1,3-dipropyl-3,9-dihydro-1H-purine-2,6-dione
• 137766-81-5
• BDBM50043209
• SCHEMBL194656
• 8-(1-Phenyl-propyl)-1,3-dipropyl-3,9-dihydro-purine-2,6-dione
• (R)-8-(1-Phenylpropyl)-1,3-dipropyl-1H-purine-2,6(3H,9H)-dione
• 8-[(1R)-1-phenylpropyl]-1,3-dipropyl-7H-purine-2,6-dione
• MDL-102234
• Mdl 102,234

• Inchi： InChI=1S/C20H26N4O2/c1-4-12-23-18-16(19(25)24(13-5-2)20(23)26)21-17(22-18)15(6-3)14-10-8-7-9-11-14/h7-11,15H,4-6,12-13H2,1-3H3,(H,21,22)/t15-/m1/s1
• InChI Key： ZFUJDWYGRZXMJC-OAHLLOKOSA-N
• SMILES： CCCN1C2=C(C(=O)N(C1=O)CCC)NC(=N2)C(CC)C3=CC=CC=C3

Computed Properties

• Exact Mass: 354.20578
• Monoisotopic Mass: 354.206
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.3Ų
• XLogP3: 5

Experimental Properties

• Density: 1.164
• Boiling Point: 576.9°C at 760 mmHg
• Flash Point: 302.7°C
• Refractive Index: 1.572
• PSA: 69.3